Cas no 870532-86-8 (dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione)

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione structure

870532-86-8 structure

Product Name:dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione

CAS No:870532-86-8

MF:C₂₆H₅₀S₆

MW:555.065200328827

CID:3161733

PubChem ID:329763978

Update Time:2024-10-26

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione Chemical and Physical Properties

Names and Identifiers

- dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione
- Thioperoxydicarbonic acid ([(HS)C(S)]2S2) didodecyl ester (ACI)
- Bis(dodecylmercaptothiocarbonyl) disulfide
- Bis(dodecylsulfanylthiocarbonyl) disulfide
- C 12TCSS
- bis-(dodecylsulfanylthiocarbonyl)disulfide
- Bis(dodecylsulfanylthiocarbonyl) disulfide, 98% (HPLC)
- bis(dodecylsulfanyl thiocarbonyl)disulfide
- 870532-86-8
- DTXSID40470687
- SCHEMBL2771539
- CS-0133353
- NS00113639
- MFCD16621489
- G79105
- Thioperoxydicarbonic acid ([(HS)C(S)]2S2), didodecyl ester
- UUNRYKCXJSDLRD-UHFFFAOYSA-N
- MDL： MFCD16621489
- Inchi： 1S/C26H50S6/c1-3-5-7-9-11-13-15-17-19-21-23-29-25(27)31-32-26(28)30-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
- InChI Key： UUNRYKCXJSDLRD-UHFFFAOYSA-N
- SMILES： S=C(SCCCCCCCCCCCC)SSC(SCCCCCCCCCCCC)=S

Computed Properties

Exact Mass: 554.22367864g/mol
Monoisotopic Mass: 554.22367864g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 27
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 14.7
Topological Polar Surface Area: 165Å²

Experimental Properties

Melting Point: 30-35 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	PLAS-RT-008N-50mg	bis(Dodecylsulfanylthiocarbonyl) disulfide	870532-86-8		50mg	￥ 772	2022-04-25
BAI LING WEI Technology Co., Ltd.	PLAS-RT-008S-1ml	bis(Dodecylsulfanylthiocarbonyl) disulfide,1000 μg/mL in Hexane	870532-86-8	1000 μg/mL in Hexane	1ml	￥ 772	2022-04-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	723126-5G	dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione	870532-86-8		5g	¥2777.13	2023-11-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B909645-1g	Bis(dodecylsulfanylthiocarbonyl) disulfide	870532-86-8	≥95%	1g	￥2,520.00	2022-09-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203993-1g	Bis(dodecylsulfanylthiocarbonyl) disulfide	870532-86-8	98%	1g	￥2002.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203993-5g	Bis(dodecylsulfanylthiocarbonyl) disulfide	870532-86-8	98%	5g	￥5546.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203993-25g	Bis(dodecylsulfanylthiocarbonyl) disulfide	870532-86-8	98%	25g	￥15552.00	2024-04-27
BAI LING WEI Technology Co., Ltd.	A011476848-250mg	dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione	870532-86-8	95%	250mg	￥147	2023-11-24
BAI LING WEI Technology Co., Ltd.	A011476848-1g	dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione	870532-86-8	95%	1g	￥515	2023-11-24
BAI LING WEI Technology Co., Ltd.	A011476848-5g	dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione	870532-86-8	95%	5g	￥2266	2023-11-24

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione Production Method

Production Method 1

40195-97-9

870532-86-8

Reaction Conditions

1.1 Reagents: Iodine Solvents: Diethyl ether ; 10 min, rt; 12 h, rt

Reference

Direct routes to functional RAFT agents from substituted N-alkyl maleimides

Catania, Rosa; et al, Polymer Chemistry, 2022, 13(45), 6261-6267

Production Method 2

26960-77-0

870532-86-8

Reaction Conditions

1.1 30 min, 5 - 10 °C
1.2 Reagents: Iodine Solvents: Diethyl ether ; 5 - 10 °C; 1 h, rt

Reference

Bis(trithiocarbonate) Disulfides: From Chain Transfer Agent Precursors to Iniferter Control Agents in RAFT Polymerization

Kerr, Andrew; et al, Macromolecules (Washington, 2021, 54(14), 6649-6661

Production Method 3

26960-77-0

870532-86-8

Reaction Conditions

1.1 4 h
2.1 Reagents: Iodine Solvents: Diethyl ether ; 2 h, rt

Reference

Core-shell to Janus morphologies from co-assembly of polyaniline and hydrophobic polymers in aqueous media

Khaksar, Elmira; et al, Polymer Bulletin (Heidelberg, 2023, 80(1), 395-409

Production Method 4

870532-86-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water ; 30 min, rt
2.1 30 min, 5 - 10 °C
2.2 Reagents: Iodine Solvents: Diethyl ether ; 5 - 10 °C; 1 h, rt

Reference

Bis(trithiocarbonate) Disulfides: From Chain Transfer Agent Precursors to Iniferter Control Agents in RAFT Polymerization

Kerr, Andrew; et al, Macromolecules (Washington, 2021, 54(14), 6649-6661

Production Method 5

870532-86-8

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether ; 10 min, 5 °C
2.1 Reagents: Iodine ; 0 °C; 1 h, rt

Reference

Activating ATRP Initiators to Incorporate End-Group Modularity into Photo-RAFT Polymerization

Hakobyan, Karen; et al, Macromolecules (Washington, 2020, 53(23), 10357-10365

Production Method 6

870532-86-8

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether ; 10 min, 5 °C; 5 °C → 0 °C
1.2 0 °C
1.3 Reagents: Iodine Solvents: Diethyl ether ; rt; 1 h, rt

Reference

CO2-Activated Reversible Transition between Polymersomes and Micelles with AIE Fluorescence

Zhang, Dapeng; et al, Angewandte Chemie, 2019, 58(30), 10260-10265

Production Method 7

40195-97-9

870532-86-8

Reaction Conditions

1.1 Reagents: Iodine Solvents: Diethyl ether ; rt; 1 h, rt

Reference

Thiocarbonylthio End Group Removal from RAFT-Synthesized Polymers by Radical-Induced Reduction

Chong, Yen K.; et al, Macromolecules (Washington, 2007, 40(13), 4446-4455

Production Method 8

40195-97-9

870532-86-8

Reaction Conditions

1.1 Reagents: Iodine Solvents: Diethyl ether ; rt; 1 h, rt

Reference

Polymerisation-Induced Self-Assembly of Graft Copolymers

Hakkinen, Satu; et al, Angewandte Chemie, 2022, 61(44),

Production Method 9

92919-24-9

870532-86-8

Reaction Conditions

1.1 Reagents: Iodine Solvents: Diethyl ether ; 25 °C; 1 h, 25 °C

Reference

Comb-like Amphiphilic Copolymers Bearing Acetal-Functionalized Backbones with the Ability of Acid-Triggered Hydrophobic-to-Hydrophilic Transition as Effective Nanocarriers for Intracellular Release of Curcumin

Zhao, Junqiang; et al, Biomacromolecules, 2013, 14(11), 3973-3984

Production Method 10

6160-65-2

870532-86-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Toluene ; 16 h, 60 °C

Reference

RAFT without an "R-Group": From Asymmetric Homo-telechelics to Multiblock Step-Growth and Cyclic Block Copolymers

Hakobyan, Karen; et al, Macromolecules (Washington, 2021, 54(17), 7732-7742

Production Method 11

1322-36-7

870532-86-8

Reaction Conditions

1.1 Reagents: Iodine , Sodium hydride Solvents: Diethyl ether ; 0 °C; 1 h, rt

Reference

A smart membrane with antifouling capability and switchable oil wettability for high-efficiency oil/water emulsions separation

Cai, Yahui; et al, Journal of Membrane Science, 2018, 555, 69-77

Production Method 12

26960-77-0

870532-86-8

Reaction Conditions

1.1 Reagents: Iodine ; 0 °C; 1 h, rt

Reference

Activating ATRP Initiators to Incorporate End-Group Modularity into Photo-RAFT Polymerization

Hakobyan, Karen; et al, Macromolecules (Washington, 2020, 53(23), 10357-10365

Production Method 13

870532-86-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water ; cooled
2.1 4 h
3.1 Reagents: Iodine Solvents: Diethyl ether ; 2 h, rt

Reference

Core-shell to Janus morphologies from co-assembly of polyaniline and hydrophobic polymers in aqueous media

Khaksar, Elmira; et al, Polymer Bulletin (Heidelberg, 2023, 80(1), 395-409

Production Method 14

870532-86-8

10409-07-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; 30 min, rt; rt → -5 °C
1.2 5 min, -5 °C; 1 h, -5 °C; 10 min, 45 °C

Reference

Facile preparation of bis(thiocarbonyl) disulfides via elimination

Weber, Wolfgang G.; et al, Tetrahedron Letters, 2006, 47(27), 4771-4774

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione Raw materials

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione Preparation Products

dodecylsulfanyl-(dodecylsulfanylcarbothioyldisulfanyl)methanethione Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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